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Introduction

Tris-PCz (9,9',9"-triphenyl-9H,9'H,9"H-3,3":6',3"-tercarbazole) is a carbazole-based organic
semiconductor that has emerged as a promising hole transport material (HTM) for perovskite
solar cells (PSCs).[1][2] Its high hole mobility, suitable energy levels, and excellent thermal and
chemical stability make it a compelling alternative to the commonly used HTM, Spiro-OMeTAD.
[1][3] This document provides detailed application notes and experimental protocols for the
utilization of Tris-PCz as a hole transport layer (HTL) in n-i-p planar perovskite solar cells.

Advantages of Tris-PCz as a Hole Transport Material

Carbazole-based HTMs like Tris-PCz offer several advantages over the traditional Spiro-
OMeTAD:

» Enhanced Stability: Carbazole derivatives have demonstrated superior chemical and thermal
stability, contributing to the overall longevity of the perovskite solar cell.[1][4]

» High Hole Mobility: Tris-PCz and similar carbazole-based materials exhibit high hole mobility,
facilitating efficient extraction and transport of charge carriers from the perovskite layer to the
electrode.[3][5]
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» Tunable Properties: The molecular structure of carbazole-based HTMs can be readily
modified to fine-tune their electronic and physical properties for optimal device performance.

[3]

» Cost-Effectiveness: The synthesis of Tris-PCz and other carbazole derivatives can be more
straightforward and potentially more cost-effective than the complex multi-step synthesis of
Spiro-OMeTAD.[2][3]

Data Presentation

The following table summarizes the typical performance parameters of n-i-p perovskite solar
cells utilizing Tris-PCz as the HTL in comparison to the standard Spiro-OMeTAD. The data is
compiled from various studies on carbazole-based HTMs and represents typical device

performance.
Power o Short-Circuit
. Open-Circuit .
Hole Transport Conversion Current Fill Factor (FF)
. o Voltage (Voc) .

Material Efficiency V] Density (Jsc) [%]

(PCE) [%] [mA/cm2]
Tris-PCz

] 18 - 22+ 1.05-1.15 22-24 75-82

(representative)
Spiro-OMeTAD

19 - 23+ 1.08-1.18 23-25 78 - 85

(control)

Note: The performance of perovskite solar cells is highly dependent on the specific perovskite
composition, fabrication conditions, and measurement protocols. The values presented here
are representative and for comparative purposes.

Experimental Protocols

This section provides detailed protocols for the fabrication of a standard n-i-p planar perovskite
solar cell using Tris-PCz as the hole transport layer.

Substrate Preparation and ETL Deposition (SnO2)

¢ Cleaning of FTO Substrates:
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o Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes
each.

o The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15
minutes to remove any organic residues.

e Deposition of SnO2 Electron Transport Layer (ETL):[3][6]

o Prepare a SnO2 nanopatrticle solution (e.g., 15% in H20 colloidal dispersion) by diluting it
in deionized water (e.g., 1:5 volume ratio).

o Deposit the SnO2 solution onto the cleaned FTO substrates by spin coating at 3000 rpm
for 30 seconds.[7]

o Anneal the substrates at 150°C for 30 minutes in ambient air.[7]

Perovskite Layer Deposition (e.g., MAPDI3)

o Perovskite Precursor Solution Preparation:
o Prepare a 1.2 M solution of the desired perovskite precursor, for example,
methylammonium lead iodide (MAPDI3), by dissolving lead iodide (Pbl2) and

methylammonium iodide (MAI) in a 4:1 (v/v) mixture of anhydrous N,N-dimethylformamide
(DMF) and dimethyl sulfoxide (DMSO).

e Perovskite Film Deposition:

[¢]

Transfer the substrates with the SnO2 layer into a nitrogen-filled glovebox.

[e]

Deposit the perovskite precursor solution onto the SnO2 layer via a two-step spin-coating
process: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

[¢]

During the second step, 15 seconds before the end of the program, dispense an anti-
solvent (e.g., 100 pL of chlorobenzene) onto the spinning substrate.

[e]

Immediately transfer the substrates to a hotplate and anneal at 100°C for 60 minutes.
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Tris-PCz Hole Transport Layer (HTL) Deposition

e Tris-PCz Solution Preparation:

o Prepare a Tris-PCz solution with a concentration of 10-20 mg/mL in a suitable solvent
such as chlorobenzene or toluene.

o For p-doping, which is crucial for high performance, add the following additives to the Tris-
PCz solution:

s Lithium bis(trifluoromethanesulfonyl)imide (LITFSI): Prepare a stock solution of 520
mg/mL in acetonitrile. Add 8.8 uL of this stock solution per 1 mL of the Tris-PCz
solution.[8][9]

» 4-tert-Butylpyridine (tBP): Add 14.4 pL of tBP per 1 mL of the Tris-PCz solution.[3][10]
e Tris-PCz Film Deposition:

o Deposit the doped Tris-PCz solution onto the perovskite layer by spin coating at 4000 rpm
for 30 seconds in a nitrogen-filled glovebox.[11]

Metal Electrode Deposition

e Masking:

o Place a shadow mask on top of the Tris-PCz layer to define the active area of the solar
cell (e.g., 0.1 cm?).

e Gold (Au) Electrode Deposition:
o Transfer the substrates into a thermal evaporator.

o Deposit an 80-100 nm thick layer of gold (Au) at a pressure below 10-6 Torr.[1][12] A two-
step deposition process, starting with a slow rate to create a buffer layer followed by a
faster rate, is recommended to avoid damaging the underlying organic layer.[1][13]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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